2-[(3-chloro-4-ethoxybenzyl)thio]-4,5-dihydro-1H-imidazole hydrochloride

• IUPAC Name: 2-[(3-chloro-4-ethoxyphenyl)methylsulfanyl]-4,5-dihydro-1H-imidazole;hydrochloride
• InChI: InChI=1S/C12H15ClN2OS.ClH/c1-2-16-11-4-3-9(7-10(11)13)8-17-12-14-5-6-15-12;/h3-4,7H,2,5-6,8H2,1H3,(H,14,15);1H
• InChI Key: XQOZZCVCSUQXOU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CSC2=NCCN2)Cl.Cl
• Molecular Formula: C12H16Cl2N2OS
• Molecular Weight: 307.2 g/mol

Description

2-[(3-chloro-4-ethoxybenzyl)thio]-4,5-dihydro-1H-imidazole hydrochloride is a chemical compound that has been widely used in scientific research. It is a white crystalline powder that is soluble in water and ethanol. The compound has been found to have a range of biochemical and physiological effects, which make it useful in various research applications.

Mechanism Of Action

The mechanism of action of 2-[(3-chloro-4-ethoxybenzyl)thio]-4,5-dihydro-1H-imidazole hydrochloride is not fully understood. However, it is believed to work by inhibiting the activity of enzymes that are involved in the synthesis of nucleic acids. This results in the disruption of the growth and replication of microorganisms, fungi, and parasites.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(3-chloro-4-ethoxybenzyl)thio]-4,5-dihydro-1H-imidazole hydrochloride include the inhibition of DNA and RNA synthesis, disruption of cellular metabolism, and induction of apoptosis. The compound has also been found to have anti-inflammatory and antioxidant properties.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 2-[(3-chloro-4-ethoxybenzyl)thio]-4,5-dihydro-1H-imidazole hydrochloride in lab experiments is its broad-spectrum activity against microorganisms, fungi, and parasites. The compound is also relatively easy to synthesize and has a high yield. However, one of the limitations of using this compound is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the research on 2-[(3-chloro-4-ethoxybenzyl)thio]-4,5-dihydro-1H-imidazole hydrochloride. One area of interest is the development of new drugs based on this compound. Another area of research is the study of the compound's effects on different types of cells and tissues. Additionally, the potential use of this compound in the treatment of various diseases, such as cancer and inflammatory disorders, is an area of ongoing research.
Conclusion:
In conclusion, 2-[(3-chloro-4-ethoxybenzyl)thio]-4,5-dihydro-1H-imidazole hydrochloride is a chemical compound that has a range of scientific research applications. Its synthesis method is relatively simple, and it has been found to have antimicrobial, antifungal, and antiparasitic properties. The compound's mechanism of action involves the inhibition of nucleic acid synthesis, and it has a range of biochemical and physiological effects. While there are some limitations to its use in lab experiments, the compound has several advantages and is an area of ongoing research for the development of new drugs and treatments.

Synthesis Methods

The synthesis of 2-[(3-chloro-4-ethoxybenzyl)thio]-4,5-dihydro-1H-imidazole hydrochloride involves the reaction of 3-chloro-4-ethoxybenzyl chloride with thiosemicarbazide in the presence of sodium hydroxide. The resulting product is then treated with hydrochloric acid to obtain the final product. The yield of the synthesis process is generally high, and the purity of the compound can be improved through recrystallization.

Scientific Research Applications

2-[(3-chloro-4-ethoxybenzyl)thio]-4,5-dihydro-1H-imidazole hydrochloride has been widely used in scientific research. It has been found to have antimicrobial, antifungal, and antiparasitic properties, which make it useful in the development of new drugs. The compound has also been used in the study of the effects of oxidative stress on cells and tissues.